molecular formula C4H6F4O B6249493 2,3,3,3-tetrafluoro-2-methylpropan-1-ol CAS No. 2411246-20-1

2,3,3,3-tetrafluoro-2-methylpropan-1-ol

Cat. No. B6249493
CAS RN: 2411246-20-1
M. Wt: 146.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3,3,3-Tetrafluoro-2-methylpropan-1-ol, also known as 2,3,3,3-Tetrafluoropropanol (TFP), is a synthetic compound that is used in a variety of applications, including pharmaceuticals, agrochemicals, and industrial chemicals. TFP is a colorless liquid that is miscible with water and organic solvents. It has a low vapor pressure and a boiling point of 49°C. TFP is a useful reagent for organic synthesis due to its low volatility, low toxicity, and relatively low cost.

Mechanism of Action

TFP has a unique structure that allows it to act as a proton donor and acceptor. This allows it to act as a hydrogen bond donor and acceptor, making it useful for a variety of reactions. TFP can also act as an electron donor and acceptor, allowing it to be used in a variety of redox reactions.
Biochemical and Physiological Effects
TFP has been found to be non-toxic in laboratory studies. It has also been found to have no mutagenic or carcinogenic effects. Additionally, TFP has been found to have no significant effects on the metabolism of humans or other mammals.

Advantages and Limitations for Lab Experiments

TFP has several advantages for use in laboratory experiments. It is a colorless liquid with a low volatility and low toxicity, making it an ideal reagent for use in organic synthesis. Additionally, it is inexpensive and can be stored and handled safely. However, TFP is not suitable for use in reactions that require high temperatures or pressures.

Future Directions

TFP has the potential to be used in a variety of applications, including the synthesis of novel pharmaceuticals, agrochemicals, and polymers. Additionally, it could be used as a reagent in the production of specialty chemicals, or as a catalyst in the synthesis of nanomaterials. Furthermore, TFP could be used as a proton donor and acceptor in a variety of redox reactions. Finally, further research is needed to determine the full range of applications of TFP and to optimize its use in laboratory experiments.

Synthesis Methods

TFP can be synthesized from the reaction of 1,1,1,3,3,3-hexafluoro-2-propanol with sulfuric acid in an aqueous solution. This reaction is conducted at a temperature of 80°C and a pressure of 15 atm for a period of 8 hours. The reaction produces 2,3,3,3-tetrafluoro-2-methylpropan-1-ol as the main product, along with some byproducts.

Scientific Research Applications

TFP has been studied extensively in the scientific community and has been found to have numerous applications. It has been used as a solvent in the synthesis of organic compounds, as a reagent in the synthesis of pharmaceuticals, and as a catalyst in the synthesis of agrochemicals. In addition, TFP has been used in the synthesis of polymers, in the fabrication of nanomaterials, and as a reagent in the production of specialty chemicals.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,3,3-tetrafluoro-2-methylpropan-1-ol involves the conversion of a starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylpropan-1-ol", "hydrogen fluoride", "sulfuryl fluoride", "sodium fluoride", "potassium fluoride" ], "Reaction": [ "Step 1: 2-methylpropan-1-ol is reacted with hydrogen fluoride in the presence of a catalyst such as sulfuric acid to form 2,3,3,3-tetrafluoro-2-methylpropan-1-ol.", "Step 2: The product from step 1 is then treated with sulfuryl fluoride to replace one of the fluorine atoms with a sulfuryl group, forming 2,3,3-trifluoro-2-methylpropan-1-ol.", "Step 3: The product from step 2 is then treated with sodium fluoride or potassium fluoride in the presence of a suitable solvent such as dimethyl sulfoxide to replace another fluorine atom with a hydroxyl group, forming 2,3-difluoro-2-methylpropan-1-ol.", "Step 4: The product from step 3 is then treated with hydrogen fluoride in the presence of a suitable catalyst such as sulfuric acid to replace the remaining fluorine atom with a hydroxyl group, forming the final product, 2,3,3,3-tetrafluoro-2-methylpropan-1-ol." ] }

CAS RN

2411246-20-1

Product Name

2,3,3,3-tetrafluoro-2-methylpropan-1-ol

Molecular Formula

C4H6F4O

Molecular Weight

146.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.